Cas no 857999-84-9 (4-(aminomethyl)thiophene-2-carboxylic acid)

• Product Name: 4-(aminomethyl)thiophene-2-carboxylic acid
• CAS No: 857999-84-9
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 6465567
• PubChem ID: 20098833
• Update Time: 2024-03-01

4-(aminomethyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)thiophene-2-carboxylic acid
• 2-Thiophenecarboxylic acid, 4-(aminomethyl)-

• Inchi： 1S/C6H7NO2S/c7-2-4-1-5(6(8)9)10-3-4/h1,3H,2,7H2,(H,8,9)
• InChI Key： ZUHVEDYYGGNJGL-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC=C(CN)C=1

Computed Properties

• Exact Mass: 157.01974964g/mol
• Monoisotopic Mass: 157.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.410±0.06 g/cm3(Predicted)
• Melting Point: 292-295 °C
• Boiling Point: 352.3±32.0 °C(Predicted)
• pka: 3.28±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids